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Compound of Interest

Compound Name: Boc-NH-Piperidine-C5-OH

Cat. No.: B15543215

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-NH-Piperidine-C5-OH, with the CAS Number 1229442-84-5, is a bifunctional molecule

primarily utilized as a linker in the development of Proteolysis Targeting Chimeras (PROTACs).

[1][2][3] Its structure incorporates a Boc-protected piperidine moiety and a terminal hydroxyl

group on a pentyl chain, providing a versatile scaffold for the synthesis of heterobifunctional

molecules. This guide provides a comprehensive overview of its chemical properties, a

plausible synthesis pathway, its application in targeted protein degradation, and relevant safety

considerations.

Structure:

The chemical structure of Boc-NH-Piperidine-C5-OH is tert-butyl (5-hydroxypentyl)(piperidin-

4-yl)carbamate.
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While detailed experimental data for this specific molecule is not extensively published, the

following table summarizes its known properties. Researchers should expect analytical data

consistent with the described structure.

Property Value Reference

CAS Number 1229442-84-5 [1][2]

Molecular Formula C₁₅H₃₀N₂O₃ [1][2]

Molecular Weight 286.41 g/mol [1][2]

Appearance Expected to be a solid or oil

Solubility

Expected to be soluble in

organic solvents like DCM,

DMF, and DMSO.

¹H NMR

Expected signals

corresponding to the Boc

group (singlet, ~1.4 ppm),

piperidine ring protons, and the

pentyl chain protons, including

a terminal methylene group

adjacent to the hydroxyl.

¹³C NMR

Expected signals for the

carbonyl of the Boc group, the

quaternary carbon and methyl

groups of the Boc, and the

carbons of the piperidine and

pentyl chains.

Mass Spectrometry
Expected [M+H]⁺ at m/z

287.23

Synthesis and Experimental Protocols
A specific, published experimental protocol for the synthesis of Boc-NH-Piperidine-C5-OH is

not readily available. However, based on common organic synthesis methodologies, two
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plausible synthetic routes are reductive amination and N-alkylation. Below are representative

protocols for these methods.

Representative Protocol 1: Reductive Amination
This approach involves the reaction of 4-(Boc-amino)piperidine with 5-hydroxypentanal,

followed by reduction of the intermediate imine.

Reaction Scheme:

4-(Boc-amino)piperidine + 5-Hydroxypentanal Boc-NH-Piperidine-C5-OH

1. Formation of Imine
2. NaBH(OAc)₃, DCM

Click to download full resolution via product page

A plausible synthetic route for Boc-NH-Piperidine-C5-OH.

Materials:

4-(Boc-amino)piperidine

5-Hydroxypentanal

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of 4-(Boc-amino)piperidine (1.0 eq) in anhydrous DCM, add 5-hydroxypentanal

(1.1 eq).
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Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

Continue stirring at room temperature overnight.

Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

Separate the organic layer and extract the aqueous layer with DCM (3x).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the mixture and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to yield Boc-NH-
Piperidine-C5-OH.

Representative Protocol 2: N-Alkylation
This method involves the direct alkylation of 4-(Boc-amino)piperidine with a suitable 5-carbon

chain electrophile bearing a protected or unprotected hydroxyl group.

Reaction Scheme:

4-(Boc-amino)piperidine + 5-Bromo-1-pentanol Boc-NH-Piperidine-C5-OH
Base (e.g., K₂CO₃), Solvent (e.g., DMF)

Click to download full resolution via product page

An alternative synthetic route for Boc-NH-Piperidine-C5-OH.

Materials:

4-(Boc-amino)piperidine

5-Bromo-1-pentanol

Potassium carbonate (K₂CO₃)
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Dimethylformamide (DMF), anhydrous

Water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a solution of 4-(Boc-amino)piperidine (1.0 eq) in anhydrous DMF, add potassium

carbonate (2.0 eq) and 5-bromo-1-pentanol (1.2 eq).

Heat the reaction mixture to 60-80 °C and stir overnight.

Cool the reaction to room temperature and pour it into water.

Extract the aqueous mixture with ethyl acetate (3x).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter the mixture and concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford Boc-NH-
Piperidine-C5-OH.

Application in PROTAC Synthesis
Boc-NH-Piperidine-C5-OH is a valuable linker for the synthesis of PROTACs, which are

heterobifunctional molecules that induce the degradation of a target protein of interest (POI).

This linker has been specifically mentioned in the context of synthesizing a PROTAC PIN1

degrader.

General Workflow for PROTAC Synthesis
The synthesis of a PROTAC using Boc-NH-Piperidine-C5-OH typically involves the following

steps:
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Linker Functionalization

First Coupling Deprotection

Second Coupling

Boc-NH-Piperidine-C5-OH Activated Linker
Activation of -OH group

Linker-POI ConjugatePOI Ligand Deprotected Linker-POI
Boc Deprotection

Final PROTACE3 Ligase Ligand

Click to download full resolution via product page

General workflow for PROTAC synthesis.

PROTAC-Mediated Protein Degradation
The resulting PROTAC, incorporating the Boc-NH-Piperidine-C5-OH derived linker, facilitates

the formation of a ternary complex between the target protein (e.g., PIN1) and an E3 ubiquitin

ligase. This proximity induces the ubiquitination of the target protein, marking it for degradation

by the proteasome.
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Target Protein (e.g., PIN1)

Ternary Complex
(POI-PROTAC-E3)

E3 Ubiquitin Ligase PROTAC

Ubiquitinated POI

Ubiquitination

Ubiquitin

Proteasome

Protein Degradation

Click to download full resolution via product page

Mechanism of PROTAC-mediated protein degradation.

Safety and Handling
A specific Safety Data Sheet (SDS) for Boc-NH-Piperidine-C5-OH is not publicly available.

However, based on its chemical structure, the following general safety precautions should be

observed:

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any potential vapors or aerosols. Avoid contact with skin and eyes.
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Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.

The Boc protecting group is sensitive to strong acids, and its removal will generate isobutylene

and carbon dioxide. Therefore, deprotection reactions should be performed with adequate

ventilation.

Conclusion
Boc-NH-Piperidine-C5-OH is a key building block in the rapidly evolving field of targeted

protein degradation. Its bifunctional nature allows for the strategic assembly of PROTAC

molecules. This guide provides essential information for researchers working with this

compound, from its synthesis to its application in the development of novel therapeutics. While

some experimental data is not yet in the public domain, the provided representative protocols

and general principles will aid in its successful use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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